2-{[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[(4-phenyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12N4OS2/c15-12(19)9-21-14-17-16-13(11-7-4-8-20-11)18(14)10-5-2-1-3-6-10/h1-8H,9H2,(H2,15,19)
• InChI Key: HNKLXOGPHZPJDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N)C3=CC=CS3
• Molecular Formula: C14H12N4OS2
• Molecular Weight: 316.4 g/mol

Description

2-{[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has been widely used in scientific research. This compound belongs to the class of thioacetamide derivatives and has been studied for its potential in various fields such as medicine, biochemistry, and pharmacology.

Mechanism of Action

Further research is needed to fully understand the mechanism of action of this compound.
3.

Advantages and Limitations for Lab Experiments

2-{[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages and limitations for lab experiments. Some of the advantages include:
1. High Yield and Purity: The synthesis of this compound is straightforward and yields a product of high purity.
2. Versatility: This compound can be used in various scientific research applications such as cancer research, antimicrobial activity, and neuroprotection.
Some of the limitations include:
1. Limited Availability: This compound is not readily available commercially and may need to be synthesized in the lab.
2. Lack of

In Vivo

Studies: Further in vivo studies are needed to evaluate the safety and efficacy of this compound.
4. Formulation Development: Further research is needed to develop formulations of this compound for various scientific research applications.
Conclusion
In conclusion, 2-{[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound with significant potential in various scientific research applications. Its synthesis method is straightforward, and it has been shown to have antimicrobial activity, potential as a cancer therapeutic agent, and neuroprotective effects. However, further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in vivo.

Future Directions

There are several future directions for the research on 2-{[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. Some of the most significant directions include:
1. Development of Novel Cancer Therapeutics: Further research is needed to develop more potent and selective cancer therapeutics based on this compound.
2. Elucidation of

Synthesis Methods

The synthesis of 2-{[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol with acetic anhydride. The reaction is carried out in the presence of a catalyst such as sulfuric acid or phosphoric acid. The product is obtained in high yield and purity and can be characterized using various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

2-{[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied extensively for its potential in various scientific research applications. Some of the most significant applications include:
1. Cancer Research: This compound has been studied for its potential as a cancer therapeutic agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo.
2. Antimicrobial Activity: 2-{[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its antimicrobial activity against various bacteria and fungi.
3. Neuroprotection: This compound has been studied for its potential in neuroprotection. It has been shown to protect neurons from damage caused by oxidative stress and other factors.